Cas no 1862848-37-0 (2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid
• CAS No: 1862848-37-0
• MF: C₆H₆FNO₃S
• MW: 191.18014383316
• CID: 5716742
• PubChem ID: 130593194
• Update Time: 2025-06-11

2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid
• 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)aceticacid
• EN300-1138456
• 1862848-37-0
• 5-Thiazoleacetic acid, α-fluoro-2-methoxy-

• Inchi： 1S/C6H6FNO3S/c1-11-6-8-2-3(12-6)4(7)5(9)10/h2,4H,1H3,(H,9,10)
• InChI Key： YFGHYAIGJYSTSV-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C(=O)O)F)OC

Computed Properties

• Exact Mass: 191.00524239g/mol
• Monoisotopic Mass: 191.00524239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• Density: 1.473±0.06 g/cm3(Predicted)
• Boiling Point: 325.4±50.0 °C(Predicted)
• pka: 1.50±0.10(Predicted)

Additional information on 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid

Professional Introduction to 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic Acid (CAS No. 1862848-37-0)

2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid, identified by its CAS number 1862848-37-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both fluorine and thiazole moieties, which are known for their ability to modulate biological pathways and enhance the efficacy of various pharmacological agents.

The< strong>fluorineatom in the molecule plays a crucial role in its pharmacological profile. Fluorinated compounds are widely recognized for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the presence of a< strong>fluorogroup at the 2-position of the acetic acid moiety can significantly influence the compound's pharmacokinetic properties, making it a valuable scaffold for drug design. This feature has been extensively explored in the development of novel therapeutic agents targeting various diseases.

The< strong>thiazolering is another key structural component of 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid. Thiazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the methoxy group at the 2-position of the thiazole ring, further enhances its biological activity. This substitution pattern has been shown to modulate enzyme inhibition and receptor binding, making it a promising candidate for further pharmacological investigation.

Recent research has highlighted the potential of 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting specific enzymes involved in inflammatory pathways. For instance, research indicates that this compound can interact with cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators. By modulating COX activity, this compound may offer a novel approach to treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid has shown promise in oncology research. Preclinical studies have suggested that this compound can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Specifically, it has been observed to target pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in various types of cancer. These findings make it an attractive candidate for further development as an anticancer therapeutic agent.

The< strong>molecularstructure of 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid also lends itself to further chemical modifications that could enhance its pharmacological properties. Researchers have explored various derivatives of this compound, aiming to optimize its bioavailability and target specificity. For example, modifications at the< strong>fluorosubstituent or the methoxy group have been investigated to improve metabolic stability and binding affinity. These studies underscore the versatility of this scaffold and its potential for generating novel drug candidates.

The synthesis of 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-yl)acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the< strong>methoxygroup and the acetic acid moiety while maintaining regioselectivity. The introduction of the< strong>fluorosubstituent is often achieved through halogen exchange or direct fluorination techniques.

The< strong>cas no1862848370 identifier ensures that researchers can accurately reference this compound in scientific literature and patents. This standardized numbering system is essential for maintaining consistency across different databases and publications. As a result, researchers worldwide can reliably access and utilize this compound for their studies without ambiguity.

In conclusion, 2-Fluoro-2-(2-methoxy-1,3-thiazol-5-ytl)acetic acid (CAS No.< strong>1862848370) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of fluorine and thiazole moieties, make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Recent studies have highlighted its anti-inflammatory and anticancer properties, paving the way for further clinical investigations.